Cas no 1369403-41-7 (2-amino-3-2-fluoro-5-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 2-amino-3-2-fluoro-5-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 1369403-41-7
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 6424281
• PubChem ID: 83808575
• Update Time: 2025-11-06

2-amino-3-2-fluoro-5-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-2-fluoro-5-(trifluoromethyl)phenylpropan-1-ol
• EN300-1957706
• 2-amino-3-[2-fluoro-5-(trifluoromethyl)phenyl]propan-1-ol
• 1369403-41-7

• Inchi： 1S/C10H11F4NO/c11-9-2-1-7(10(12,13)14)3-6(9)4-8(15)5-16/h1-3,8,16H,4-5,15H2
• InChI Key： RLUFQIVXCWLSMS-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1CC(CO)N

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-2-fluoro-5-(trifluoromethyl)phenylpropan-1-ol

Comprehensive Analysis of 2-amino-3-[2-fluoro-5-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 1369403-41-7)

In the rapidly evolving field of pharmaceutical and chemical research, 2-amino-3-[2-fluoro-5-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 1369403-41-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its fluoro and trifluoromethyl substituents, belongs to a class of bioactive molecules that are increasingly being explored for their therapeutic and industrial relevance. Researchers and industry professionals are particularly interested in its synthesis, stability, and interactions with biological systems, making it a hot topic in recent scientific discussions.

The molecular structure of 2-amino-3-[2-fluoro-5-(trifluoromethyl)phenyl]propan-1-ol features a phenyl ring substituted with both fluoro and trifluoromethyl groups, which are known to enhance the compound's lipophilicity and metabolic stability. These attributes are critical in drug design, as they influence bioavailability and target binding affinity. The presence of the amino and hydroxyl functional groups further expands its utility, enabling derivatization for various applications. Recent studies have highlighted its potential as a building block for novel small-molecule inhibitors and bioconjugates, aligning with the growing demand for precision medicine and targeted therapies.

One of the most frequently searched questions about this compound revolves around its synthetic routes and scalability. Current literature suggests that 2-amino-3-[2-fluoro-5-(trifluoromethyl)phenyl]propan-1-ol can be synthesized via multi-step organic reactions, including nucleophilic aromatic substitution and reductive amination. These methods are often optimized for high yield and purity, catering to the needs of both academic and industrial laboratories. Additionally, its stability under various pH conditions and compatibility with common solvents are topics of interest, as they determine its suitability for long-term storage and formulation.

From an application standpoint, 2-amino-3-[2-fluoro-5-(trifluoromethyl)phenyl]propan-1-ol has shown promise in the development of central nervous system (CNS) therapeutics. Its ability to cross the blood-brain barrier (BBB) has been a focal point of recent research, particularly in the context of neurodegenerative diseases. The compound's fluorinated moieties are believed to play a key role in this regard, as they often improve membrane permeability. This has led to increased searches for "fluorinated CNS drugs" and "BBB-penetrating molecules," reflecting the broader interest in this area.

Another trending topic related to this compound is its potential role in green chemistry and sustainable synthesis. With the global push toward environmentally friendly practices, researchers are exploring catalytic methods and solvent-free reactions to produce 2-amino-3-[2-fluoro-5-(trifluoromethyl)phenyl]propan-1-ol with minimal waste. This aligns with the rising popularity of keywords like "eco-friendly fluorination" and "sustainable pharmaceutical intermediates." Such approaches not only reduce the environmental footprint but also enhance cost-efficiency, making them attractive for large-scale production.

In summary, 2-amino-3-[2-fluoro-5-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 1369403-41-7) represents a versatile and highly studied compound with broad applications in medicinal chemistry and beyond. Its unique structural features, combined with the growing emphasis on targeted drug delivery and sustainable synthesis, position it as a valuable subject for ongoing research. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of innovation, addressing some of the most pressing challenges in modern science.